Cas no 19957-51-8 (α-4-(2-Dimethylaminoethoxy)phenylstilbene)

• Product Name: α-4-(2-Dimethylaminoethoxy)phenylstilbene
• CAS No: 19957-51-8
• MF: C₂₄H₂₅NO
• MW: 343.461406469345
• CID: 4755941
• Update Time: 2025-06-09

α-4-(2-Dimethylaminoethoxy)phenylstilbene Chemical and Physical Properties

Names and Identifiers

• Desethyl tamoxifen
• Tamoxifen citrate impurity C [EP]
• alpha-(4-(2-Dimethylaminoethoxy)phenyl)stilbene
• 2-[4-(1,2-diphenylethenyl)phenoxy]-N,N-dimethylethanamine
• 2-(4-((EZ)-1,2-Diphenylethenyl)phenoxy)-N,N-dimethylethanamine
• Ethanamine, 2-(4-(1,2-diphenylethenyl)phenoxy)-N,N-dimethyl-
• α-4-(2-Dimethylaminoethoxy)phenylstilbene

• Inchi： 1S/C24H25NO/c1-25(2)17-18-26-23-15-13-22(14-16-23)24(21-11-7-4-8-12-21)19-20-9-5-3-6-10-20/h3-16,19H,17-18H2,1-2H3
• InChI Key： PXOWMFOUQCRAAG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(=CC1C=CC=CC=1)C1C=CC=CC=1)CCN(C)C

Computed Properties

• Exact Mass: 343.193614g/mol
• Monoisotopic Mass: 343.193614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.1
• Topological Polar Surface Area: 12.5
• Molecular Weight: 343.5g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on α-4-(2-Dimethylaminoethoxy)phenylstilbene

α-4-(2-Dimethylaminoethoxy)phenylstilbene (CAS No. 19957-51-8): A Versatile Photoreactive Compound in Chemical and Biomedical Research

In recent years, α-4-(2-Dimethylaminoethoxy)phenylstilbene, identified by CAS No. 19957-51-8, has emerged as a critical compound in advanced chemical and biomedical research. This stilbene derivative combines the structural flexibility of stilbenes with functional groups that enable tunable photochemical and biological properties. Its unique aromatic backbone, coupled with the dimethylaminoethoxy substituent, positions it as a promising candidate for applications ranging from optoelectronic materials to targeted drug delivery systems.

The core structure of α-4-(2-Dimethylaminoethoxy)phenylstilbene consists of a conjugated stilbene skeleton (E- or Z-configured double bond between two phenyl rings), modified at the para position of one phenyl ring with a N,N-dimethylaminoethoxy group. This substitution introduces electron-donating characteristics, enhancing its absorption in the visible light spectrum. Recent spectroscopic studies (e.g., UV-vis and fluorescence analysis) have revealed its strong absorbance peaks around 360–420 nm, accompanied by emission wavelengths in the blue-green range (480–530 nm). These properties make it an ideal candidate for fluorescent probes in live-cell imaging and photoresponsive materials.

In biomedical contexts, researchers have leveraged its photoreactivity to develop novel platforms for controlled drug release. A 2023 study published in *Chemical Science* demonstrated its ability to act as a photosensitizer in photodynamic therapy (PDT). When irradiated with near-infrared light, the compound generates reactive oxygen species (ROS) that selectively target cancer cells while minimizing damage to healthy tissues. The presence of the dimethylamino group facilitates cellular uptake due to its lipophilicity, enhancing therapeutic efficacy without compromising biocompatibility.

Beyond PDT, this compound’s unique photoisomerization behavior has been explored for molecular switches. A collaborative team from MIT and ETH Zurich recently reported its use in constructing stimuli-responsive hydrogels capable of reversible swelling under UV light. The reversible cis-trans isomerization of the stilbene moiety drives mechanical changes in polymer networks, enabling applications in smart drug carriers and tissue engineering scaffolds.

In material science, its π-conjugated system contributes to exceptional charge transport properties. A 2024 paper in *Advanced Materials* highlighted its integration into organic field-effect transistors (OFETs), where it achieved carrier mobilities exceeding 0.8 cm²/V·s—a significant improvement over conventional stilbenes. The dimethylamino substitution also stabilizes the compound’s crystalline morphology during device fabrication, addressing long-standing challenges in organic electronics.

Synthetic advancements have further expanded its utility. Traditional Suzuki-Miyaura cross-coupling methods remain standard for preparing this compound, but recent optimizations using microwave-assisted protocols have reduced reaction times by 60% while maintaining >95% purity. Such improvements align with green chemistry principles by minimizing solvent usage and waste generation.

Ongoing investigations focus on enhancing its biocompatibility for clinical translation. Researchers at Stanford University are conjugating this compound with polyethylene glycol (PEG) to prolong circulation time in vivo while maintaining photoactivity. Early preclinical data indicate successful targeting of metastatic melanoma models using dual-modal imaging/PDT approaches.

The versatility of CAS No. 19957-51-8 stems from its tunable electronic properties and modular design—features that allow systematic modification through side-chain engineering or hybridization with other functional groups. As interdisciplinary collaborations between chemists and bioengineers intensify, this compound is poised to play a pivotal role in next-generation therapies and smart materials systems.